molecular formula C10H6FNO3 B15372603 3-Fluoro-2-(oxazol-2-yl)benzoic acid

3-Fluoro-2-(oxazol-2-yl)benzoic acid

Cat. No.: B15372603
M. Wt: 207.16 g/mol
InChI Key: DSPARGRXZADGGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-2-(oxazol-2-yl)benzoic acid is a fluorinated benzoic acid derivative featuring an oxazole heterocycle at the ortho position and a fluorine atom at the meta position relative to the carboxylic acid group. This structure combines the electron-withdrawing effects of fluorine with the hydrogen-bonding capacity of the oxazole ring, making it a compound of interest in medicinal chemistry and materials science.

Properties

Molecular Formula

C10H6FNO3

Molecular Weight

207.16 g/mol

IUPAC Name

3-fluoro-2-(1,3-oxazol-2-yl)benzoic acid

InChI

InChI=1S/C10H6FNO3/c11-7-3-1-2-6(10(13)14)8(7)9-12-4-5-15-9/h1-5H,(H,13,14)

InChI Key

DSPARGRXZADGGO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)C2=NC=CO2)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

3-(Benzo[d]oxazol-2-yl)benzoic Acid
  • Structure : Lacks the fluorine substituent but retains the benzoic acid core and oxazole ring .
  • Physical Properties :
    • Melting Point: 218–220°C (vs. unreported for the fluorinated analog) .
    • IR Peaks: 1710 cm⁻¹ (C=O), 1630 cm⁻¹ (C=N) .
2-(Benzo[d]oxazol-2-yl)benzoic Acid (BD555478)
  • Commercial Availability : Purity ≥97%, indicating industrial relevance .
  • Comparison : Structural isomerism (oxazole position) may influence biological activity and binding properties.
3-Fluoro-2-(methylamino)benzoic Acid
  • Structure: Replaces oxazole with a methylamino group .
  • Implications: The methylamino group introduces basicity, contrasting with the oxazole’s hydrogen-bonding capability.

Physicochemical Properties

Acidity
  • The fluorine atom in 3-fluoro-2-(oxazol-2-yl)benzoic acid likely lowers the pKa of the carboxylic acid group compared to non-fluorinated analogs (e.g., 3-(benzo[d]oxazol-2-yl)benzoic acid) due to its electron-withdrawing nature. This enhances solubility in alkaline conditions .
Thermal Stability
  • Fluorinated benzoic acid derivatives generally exhibit higher thermal stability than non-fluorinated analogs. For example, lanthanide complexes with benzoic acid derivatives show decomposition temperatures influenced by substituent electronegativity .
Spectroscopic Data
  • IR Spectroscopy: Fluorine’s inductive effect may shift the C=O stretch to higher frequencies (~1710–1730 cm⁻¹) compared to non-fluorinated analogs .
  • NMR : The fluorine atom deshields adjacent protons, causing downfield shifts in ¹H-NMR (e.g., δ 7.37–7.55 ppm for aromatic protons in related sulfonamide derivatives ).
Biosensor Interactions
  • Substituent position (ortho vs. para) significantly impacts biosensor recognition. In a yeast-based biosensor (sBAD), para-substituted pABA showed stronger fluorescence signals than ortho/meta-substituted derivatives . This suggests 3-fluoro-2-(oxazol-2-yl)benzoic acid may exhibit lower sensitivity in similar systems.
Pharmaceutical Potential
  • Compared to sulfonamide derivatives (e.g., 3-fluoro-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide), the oxazole ring may enhance target selectivity in antitubercular or anticancer applications .
Material Science
  • Fluorinated benzoic acids are precursors for metal-organic frameworks (MOFs). Their complexation with lanthanides (e.g., terbium) could yield luminescent materials with tunable properties .

Data Tables

Table 1: Physical Properties of Selected Benzoic Acid Derivatives

Compound Melting Point (°C) IR C=O Stretch (cm⁻¹) pKa (Carboxylic Acid)
3-Fluoro-2-(oxazol-2-yl)benzoic acid Not reported ~1710–1730* ~2.8–3.2*
3-(Benzo[d]oxazol-2-yl)benzoic acid 218–220 1710 ~3.5–4.0
2-(Benzo[d]oxazol-2-yl)benzoic acid Not reported Not reported ~3.7–4.2

*Estimated based on structural analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.